![molecular formula C18H19FN6OS B2772873 N-cyclopentyl-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide CAS No. 863458-80-4](/img/structure/B2772873.png)
N-cyclopentyl-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
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Overview
Description
N-cyclopentyl-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H19FN6OS and its molecular weight is 386.45. The purity is usually 95%.
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Scientific Research Applications
Chemical Structure and Synthesis
N-cyclopentyl-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is part of a broader class of compounds known for their unique chemical structures and synthesis methods. Research into these compounds focuses on their synthesis for potential applications in medicinal chemistry and biochemistry. For instance, modifications of (pyrimidin-2-yl)hydrazones derived from ethyl acetoacetate have shown anomalous cyclization to yield [1,2,4]triazolo[1,5-a]pyrimidine derivatives, indicating a mechanism involving specific cleavage and rearrangement (Erkin & Krutikov, 2007). Similarly, amino derivatives of 1,2,3-triazolo[4,5-d]pyrimidines have been synthesized for their affinity towards adenosine receptors, showcasing the chemical versatility of this compound class (Betti et al., 1999).
Potential Biological and Pharmacological Applications
The research into compounds similar to this compound has uncovered a range of potential biological and pharmacological applications. For example, derivatives of this class have been evaluated for their insecticidal properties against pests like the cotton leafworm, revealing the agricultural implications of these compounds (Fadda et al., 2017). Moreover, enaminones derived from this chemical class have shown promise as antitumor and antimicrobial agents, highlighting their potential in developing new therapeutic agents (Riyadh, 2011).
Antitumor and Antimicrobial Effects
Investigations into the antitumor and antimicrobial effects of triazolo[4,5-d]pyrimidine derivatives, closely related to this compound, have yielded promising results. Some compounds within this category have demonstrated potent antitumor activity against specific cancer cell lines, suggesting a potential route for the development of new cancer therapies (Edrees & Farghaly, 2017). Additionally, the synthesis of novel derivatives has led to compounds with significant antimicrobial activities, further underscoring the medical significance of research in this area (Farghaly & Hassaneen, 2013).
Mechanism of Action
Target of Action
It’s known that pyrimidine derivatives, which this compound is a part of, have been found to inhibit protein kinases , essential enzymes for controlling cell growth, differentiation, migration, and metabolism .
Mode of Action
Pyrimidine derivatives are known to exert their anticancer potential through different action mechanisms, one of which is inhibiting protein kinases . This inhibition can disrupt cellular signaling processes, potentially leading to the death of cancer cells .
Biochemical Pathways
It’s known that the inhibition of protein kinases can disrupt several cellular signaling pathways, affecting cell growth regulation, differentiation, migration, and metabolism .
Result of Action
The inhibition of protein kinases can disrupt cellular signaling processes, potentially leading to the death of cancer cells .
Biochemical Analysis
Biochemical Properties
Compounds with similar structures have been found to interact with various enzymes and proteins . The nature of these interactions often involves the formation of hydrogen bonds and other non-covalent interactions, which can influence the activity of these biomolecules .
Cellular Effects
Similar compounds have been shown to influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of N-cyclopentyl-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is not well-defined. It is likely that this compound exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation and changes in gene expression .
properties
IUPAC Name |
N-cyclopentyl-2-[3-[(2-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN6OS/c19-14-8-4-1-5-12(14)9-25-17-16(23-24-25)18(21-11-20-17)27-10-15(26)22-13-6-2-3-7-13/h1,4-5,8,11,13H,2-3,6-7,9-10H2,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDFHPXUOYSQRNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)CSC2=NC=NC3=C2N=NN3CC4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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